N-(4-chloro-5-formylpyridin-2-yl)acetamide
Cat. No. B8709361
M. Wt: 198.60 g/mol
InChI Key: AEQIKYQIJKUJFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08901305B2
Procedure details
To a stirred solution of N-(4-chloro-5-vinylpyridin-2-yl)acetamide (6 g, 30.5 mmol) and 2,6-lutidine (7.11 mL, 61.0 mmol) in a mixture of 1,4-dioxane (110 mL) and water (25 mL) at 0° C. was added osmium tetroxide (2.5% in 2-methyl-2-propanol, 9.58 mL, 30.5 mmol) followed by the addition of sodium periodate (19.58 g, 92 mmol) and the reaction was stirred for 4 h. The reaction mixture was diluted with water and extracted with EtOAc (2×100 mL). The combined organic layers were washed with brine solution, dried over sodium sulfate, concentrated under reduced pressure and residue so obtained was purified by comb flash column 120 g silica column using hexane/EtOAc as eluant. The desired product was isolated at 30% EtOAc in hexane. The required fractions were concentrated under reduced pressure to yield N-(4-chloro-5-formylpyridin-2-yl)acetamide as a off-white solid (5.8 g, 28.1 mmol, 92% yield). LC/MS (ESI) m/e 197.0 [(M)−, calcd for C8H6ClN2O2 197.04] LC/MS retention time (method A): tR=1.21 min; 1H NMR (400 MHz, DMSO-d6) δ 11.20 (s, 1H), 10.18 (s, 1H), 8.76 (s, 1H), 8.27 (s, 1H), 2.16 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([CH:8]=C)=[CH:6][N:5]=[C:4]([NH:10][C:11](=[O:13])[CH3:12])[CH:3]=1.N1C(C)=CC=CC=1C.I([O-])(=O)(=O)=[O:23].[Na+]>O1CCOCC1.O.[Os](=O)(=O)(=O)=O>[Cl:1][C:2]1[C:7]([CH:8]=[O:23])=[CH:6][N:5]=[C:4]([NH:10][C:11](=[O:13])[CH3:12])[CH:3]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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ClC1=CC(=NC=C1C=C)NC(C)=O
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Name
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Quantity
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7.11 mL
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Type
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reactant
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Smiles
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N1=C(C=CC=C1C)C
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Name
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Quantity
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110 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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19.58 g
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Type
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reactant
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Smiles
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I(=O)(=O)(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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9.58 mL
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Type
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catalyst
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Smiles
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[Os](=O)(=O)(=O)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (2×100 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with brine solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure and residue
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CUSTOM
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Type
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CUSTOM
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Details
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so obtained
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by comb flash column 120 g silica column
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
